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Compound of Interest

Compound Name: AncestiM

Cat. No.: B1180585

Disclaimer: The following guidelines and protocols are a synthesized framework based on
publicly available information regarding Ancestim (recombinant human stem cell factor) and
general U.S. Food and Drug Administration (FDA) guidelines for expanded access programs.
As of this writing, a specific, formalized compassionate use program for Ancestim has not
been identified in the public domain. Therefore, these notes are intended for informational and
illustrative purposes for researchers, scientists, and drug development professionals.

Application Notes
Program Overview

This document outlines the hypothetical guidelines and procedures for applying to the
Ancestim Compassionate Use Program. This program is designed to provide access to
Ancestim for patients with serious or life-threatening conditions who are not eligible for or able
to participate in clinical trials and have exhausted all available treatment options.[1][2][3][4]
Ancestim, also known by the trade name Stemgen, is a recombinant human stem cell factor
(rhSCF) that stimulates the production of hematopoietic stem cells.[5] It is indicated for use in
combination with filgrastim (G-CSF) to mobilize peripheral blood progenitor cells (PBPCs) for
collection and subsequent autologous transplantation in cancer patients.[6][7]

Eligibility Criteria
To be considered for the Ancestim Compassionate Use Program, both the patient and the
treating physician must meet the following criteria:
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Patient Eligibility:

» Diagnosis: The patient must have a serious or immediately life-threatening disease or
condition for which PBPC transplantation is a recognized therapeutic option.[1][8][9]

o Lack of Alternatives: The patient must have exhausted all available and satisfactory
alternative therapies.[1][3]

« Ineligibility for Clinical Trials: The patient is unable to enroll in a clinical trial for Ancestim.[2]
[8] This could be due to not meeting the inclusion criteria, or if no relevant trials are actively
recruiting.

o Risk-Benefit Assessment: The potential benefit to the patient from treatment with Ancestim
must outweigh the potential risks, as determined by the treating physician.[1][3]

Treating Physician Eligibility:

e Licensure: The requesting physician must be a licensed medical professional in good
standing.

o Expertise: The physician should have expertise in the patient's disease and the
administration of hematopoietic growth factors.

e IRB Approval: The physician must be willing to obtain approval from their Institutional Review
Board (IRB) for the proposed treatment with Ancestim.[8][10]

e Informed Consent: The physician is responsible for obtaining written informed consent from
the patient or their legal representative.[10]

e Reporting: The physician must agree to comply with all reporting requirements, including
safety and outcome data, as outlined by the program and the FDA.

Application Process

The application process is designed to be thorough yet streamlined to facilitate timely access
for eligible patients.
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Step 1: Initial Inquiry and Manufacturer Contact The treating physician must first contact the
manufacturer to determine if they will provide Ancestim for compassionate use.[2][11]

Step 2: Submission of Application Package If the manufacturer agrees, the physician must
submit a formal application package. For non-emergency situations, this involves submitting an
Investigational New Drug (IND) application to the FDA.[11] Form FDA 3926 is a streamlined
form designed for single-patient INDs.[8][11]

The application package should include:

o Completed Form FDA 3926.

e Acover letter detailing the request.

« Patient's clinical history and rationale for treatment with Ancestim.
e Asigned informed consent form.

A letter of authorization from the manufacturer.

» IRB approval or a plan for obtaining it.

Step 3: FDA and IRB Review The FDA will review the application. In non-emergency cases,
treatment may begin 30 days after the FDA receives the IND, or earlier if notified by the FDA.
[11] The local IRB must also approve the treatment plan.[8][10] Over 99% of single-patient
expanded access requests are allowed to proceed by the FDA.[11]

Step 4: Drug Shipment and Treatment Initiation Upon receiving all necessary approvals, the
manufacturer will ship Ancestim to the treating physician's institution. Treatment can then be
initiated according to the approved protocol.

Data Presentation

The following tables summarize key quantitative data regarding Ancestim.

Table 1: Pharmacokinetics of Ancestim[12]
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Parameter Value
Bioavailability (non-human primates) >60%
Absorption Half-Life (subcutaneous) ~35-41 hours
Time to Peak Concentration 15-24 hours
Mean Serum Concentration (10 pg/kg dose) 4.9 ng/mL
Elimination Half-Life 2.5 hours
Excretion Renal: 90%

Table 2: Efficacy of Ancestim in Combination with G-CSF for PBPC Mobilization in Breast
Cancer Patients[13]

Outcome Ancestim + G-CSF G-CSF Alone
Number of Patients N=108 (approx.) N=97 (approx.)
Target CD34+ Cells 5 x 10%/kg 5 x 10%/kg
Patients Reaching Target 63% 47%

Median Number of Aphereses 4 Not specified

Experimental Protocols
Protocol for Ancestim Administration and Patient
Monitoring

Objective: To safely administer Ancestim in combination with G-CSF for the mobilization of
PBPCs and to monitor the patient for adverse events.

Materials:
* Ancestim (Stemgen®), supplied as a lyophilized powder.[7][12]

o Sterile Water for Injection.
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Filgrastim (G-CSF).

Subcutaneous injection supplies.

Premedication: H1 and H2 antagonists, and a bronchodilator.[13]

Emergency medical equipment.

Procedure:

o Reconstitution: Reconstitute the Ancestim vial with 1.2 mL of Sterile Water for Injection to a
final concentration of 1500 pg/mL.[12]

o Premedication: Administer a bronchodilator, an H1 antagonist, and an H2 antagonist to the
patient prior to each dose of Ancestim to mitigate the risk of allergic reactions.[13]

e Dosage and Administration:

o Ancestim is administered via subcutaneous injection.[5][7]

o The recommended dose is typically in the range of 5 to 25 pg/kg/day.[6] The treating
physician will determine the optimal dose based on the patient's clinical condition.

o G-CSF is also administered subcutaneously, typically at a fixed dose.[6]

o Administration of both agents should continue until the target number of PBPCs has been
collected.

» Patient Monitoring:

o

Monitor for injection site reactions, which are very common.[13]

[¢]

Be vigilant for signs of allergic reactions, despite premedication.[13]

[e]

Monitor for other common adverse effects such as respiratory symptoms, paresthesia, and
rashes.[13]

[¢]

Regularly assess complete blood counts to monitor white blood cell levels.
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Protocol for Peripheral Blood Progenitor Cell (PBPC)
Collection via Apheresis

Objective: To collect a sufficient number of PBPCs from the peripheral blood for subsequent

transplantation.

Materials:

Apheresis machine and collection Kits.
Central venous catheter or appropriate peripheral access.
Anticoagulant solution.

Equipment for CD34+ cell enumeration.

Procedure:

Timing of Apheresis: The onset of action for Ancestim is rapid, with increased levels of
circulating stem cells detectable within a few days of initiation.[5] Apheresis should be timed
to coincide with the peak mobilization of PBPCs.

Apheresis Procedure:
o Initiate apheresis according to institutional standard operating procedures.

o Blood is drawn from the patient, and the PBPCs are separated and collected by the
apheresis machine.[5]

o The remaining blood components are returned to the patient.[5]

Collection Target: The primary target for collection is typically a specific number of CD34+
cells per kilogram of the patient's body weight (e.g., 5 x 10%/kg).[13]

Monitoring and Enumeration:

o Monitor the patient for any adverse effects during the apheresis procedure.
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o Enumerate the number of CD34+ cells in the collected product to determine if the target
has been met.

o Continuation of Treatment: If the target number of cells is not collected in a single session,
daily administration of Ancestim and G-CSF, followed by apheresis, may continue for
several days.[13]

Mandatory Visualizations
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Caption: Ancestim signaling pathway via the c-Kit receptor.
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Caption: Application workflow for the Ancestim Compassionate Use Program.
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Caption: Experimental workflow for Ancestim administration and PBPC collection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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